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Compound of Interest

2-Ethynyl-3-fluoro-5-
Compound Name:
methylpyridine

Cat. No.: B581798

2-Ethynyl-3-fluoro-5-methylpyridine: A Technical
Overview

CAS Number: 1372103-91-7
For the attention of Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a summary of the publicly available information on 2-Ethynyl-3-
fluoro-5-methylpyridine. Despite a comprehensive search of scientific literature and patent
databases, detailed experimental protocols, in-depth biological activity data, and specific
signaling pathways associated with this compound are not readily available in the public
domain. The information presented herein is compiled from chemical supplier databases and
general knowledge of related chemical structures.

Physicochemical Properties

The following table summarizes the known physical and chemical properties of 2-Ethynyl-3-
fluoro-5-methylpyridine. This data is primarily sourced from chemical suppliers and should be
considered as reference information.
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Property Value Source

Molecular Formula CsHeFN Supplier Catalogs
Molecular Weight 135.14 g/mol Supplier Catalogs
Physical Form Solid Supplier Catalogs
Purity Typically >95% Supplier Catalogs
Storage Conditions Inert atmosphere, 2-8°C Supplier Catalogs

Structural Information

Identifier String

SMILES CC1=CN=C(C(F)=C1)C#C

nchi 1S/C8H6FN/c1-3-8-7(9)4-6(2)5-10-8/h1,4-
5H,2H3

InChiKey RRWWIECDYMJKNF-UHFFFAOYSA-N

Safety and Handling

Based on information from supplier safety data sheets, 2-Ethynyl-3-fluoro-5-methylpyridine
Is classified with the GHSO06 pictogram, indicating toxicity.

Hazard Statement Precautionary Statement

P301 + P310: IF SWALLOWED: Immediately
call a POISON CENTER or doctor/physician.

H301: Toxic if swallowed

Standard laboratory safety protocols, including the use of personal protective equipment (PPE)
such as gloves, safety glasses, and a lab coat, should be strictly followed when handling this
compound. Work should be conducted in a well-ventilated fume hood.

Experimental Protocols
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A detailed, validated experimental protocol for the synthesis of 2-Ethynyl-3-fluoro-5-
methylpyridine is not available in published scientific literature or patents. However, a general
synthetic approach for ethynylpyridine derivatives often involves a Sonogashira coupling
reaction. The following workflow represents a plausible, though unverified, synthetic route.

Starting Materials

2-Halo-3-fluoro-5-methylpyridine EMPIEITIE Rl

(e.g., (Trimethylsilyl)acetylene)

Sonogashivra Coupling

Palladium Catalyst
Copper(l) Cocatalyst
Base (e.g., Triethylamine)
Solvent (e.g., THF)

.

Intermediate (Optional)

2-((Trimethylsilyl)ethynyl)-3-fluoro-5-methylpyridine

Deprotection

Y
Base (e.g., K2CO3)
or Fluoride Source (e.g., TBAF)

Final Product

2-Ethynyl-3-fluoro-5-methylpyridine

Click to download full resolution via product page

Caption: A general workflow for a potential Sonogashira coupling approach to synthesize 2-
Ethynyl-3-fluoro-5-methylpyridine.
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Disclaimer: This diagram illustrates a general synthetic strategy and is not based on a
published experimental protocol for the specific target molecule. Reaction conditions would
require optimization.

Potential Applications in Drug Discovery

While no specific biological activity has been reported for 2-Ethynyl-3-fluoro-5-
methylpyridine, its structural motifs are of interest in medicinal chemistry.

e Pyridine Core: The pyridine ring is a common scaffold in many approved drugs due to its
ability to participate in hydrogen bonding and other molecular interactions with biological
targets.

e Fluoro Substituent: The introduction of a fluorine atom can significantly modulate a
molecule's physicochemical properties, including its metabolic stability, binding affinity, and
membrane permeability.

o Ethynyl Group: The ethynyl group can act as a reactive handle for further chemical
modifications (e.g., click chemistry) or can be involved in key interactions with target
proteins.

Given these features, it is plausible that this compound could be investigated as an
intermediate in the synthesis of novel therapeutic agents. However, without experimental data,
any potential application remains speculative.

Signaling Pathways and Biological Targets

There is no information available in the public domain regarding the biological targets or
signaling pathways that may be modulated by 2-Ethynyl-3-fluoro-5-methylpyridine.

Conclusion

2-Ethynyl-3-fluoro-5-methylpyridine is a commercially available compound with potential
utility in chemical synthesis and drug discovery. However, a significant gap exists in the publicly
available scientific literature regarding its detailed synthesis, experimental data, and biological
activity. Researchers interested in this compound would need to undertake foundational
research to establish these key parameters.
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 To cite this document: BenchChem. [2-Ethynyl-3-fluoro-5-methylpyridine CAS number
1372103-91-7]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b581798#2-ethynyl-3-fluoro-5-methylpyridine-cas-
number-1372103-91-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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